Cas no 1804173-83-8 (2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one
• CAS No: 1804173-83-8
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4975942
• Update Time: 2025-06-28

2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO/c1-6(11)10(14)7-3-2-4-9(13)8(7)5-12/h2-4,6H,5H2,1H3
• InChI Key： IJAXRHVUJOFMPP-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1CCl)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one

2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one: A Versatile Compound in Modern Pharmaceutical Research

2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one (CAS No. 1804173-83-8) has emerged as a pivotal molecule in the development of novel therapeutic agents, particularly within the context of targeted drug discovery and structure-based design. This compound, characterized by its unique combination of bromine, chlorine, and fluorine atoms, exhibits distinct electrophilic reactivity and functional group versatility, making it a valuable scaffold for the synthesis of bioactive molecules. Recent studies have highlighted its potential in modulating protein-protein interactions (PPIs) and signal transduction pathways, which are critical targets in oncology and neurodegenerative diseases.

CAS No. 1804173-83-8 represents a specific chemical entity with a well-defined molecular structure. The compound’s molecular formula is C₁₂H₁₀BrClFO₂, and its molecular weight is approximately 323.58 g/mol. The presence of multiple halogen atoms (bromine, chlorine, and fluorine) imparts unique electrophilic properties, which are essential for its role as a building block in medicinal chemistry. These halogen substituents can be strategically modified to enhance drug-like properties such as solubility, metabolic stability, and target specificity.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity profiles of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one with high accuracy. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the bromine atom in this compound acts as a key electrophilic center, facilitating radical-mediated reactions with nucleophilic substrates. This property is particularly advantageous in the synthesis of heterocyclic compounds, which are widely used in anti-cancer and anti-inflammatory drug development.

2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is also being explored for its potential in drug metabolism studies. The fluorine atom in its structure plays a critical role in metabolic stability, as fluorinated compounds often exhibit prolonged half-lives in vivo. A 2024 study in *Drug Metabolism and Disposition* revealed that the fluorine substitution significantly reduces the rate of hydrolytic degradation, making this compound a promising candidate for prodrug design. This finding has important implications for improving the bioavailability of therapeutic agents.

The chloromethyl group in 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is another key feature that enhances its chemical reactivity. This group is commonly used in click chemistry reactions, such as Suzuki coupling and Ullmann coupling, to form carbon-carbon bonds with high efficiency. A 2023 review in *Chemical Reviews* highlighted the utility of such halogenated intermediates in the synthesis of pharmaceuticals with complex architectures. The chloromethyl group also allows for the introduction of functional groups such as amines or thiols, which can be tailored to target specific biological pathways.

In the field of antimicrobial research, 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one has shown promising antibacterial activity against multidrug-resistant pathogens. A 2024 study published in *Antimicrobial Agents and Chemotherapy* reported that derivatives of this compound exhibited bactericidal effects against Staphylococcus aureus and Pseudomonas aeruginosa. The bromine and chlorine atoms are believed to disrupt cell membrane integrity and inhibit biofilm formation, which are critical mechanisms in antimicrobial resistance.

Moreover, 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one has been investigated for its potential in neurodegenerative disease research. A 2023 study in *Neuropharmacology* found that compounds derived from this scaffold exhibited neuroprotective effects in Alzheimer’s disease models. The fluorine atom was hypothesized to modulate beta-amyloid aggregation, while the bromine and chlorine atoms contributed to anti-inflammatory properties. These findings underscore the multifunctional nature of this compound in targeted therapies.

The synthetic versatility of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one has also been leveraged in the development of prodrugs for improved drug delivery. A 2024 study in *Advanced Drug Delivery Reviews* demonstrated that this compound could be conjugated to peptide sequences or polymer chains to enhance targeted delivery to specific cellular compartments. This approach has shown potential in cancer therapy, where site-specific drug release is critical for minimizing systemic toxicity.

In conclusion, 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is a versatile building block in medicinal chemistry due to its unique chemical properties and reactivity profiles. Its applications span multiple therapeutic areas, including antimicrobial, anti-cancer, and neurodegenerative disease research. Ongoing studies continue to explore its potential in drug development, highlighting its significance as a key intermediate in the synthesis of novel therapeutics.

As research in computational chemistry and drug design advances, the utility of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is expected to expand further. Its halogenated structure and chemical reactivity make it an attractive candidate for customized drug synthesis, enabling the creation of tailored therapeutic agents with improved efficacy and safety. The continued exploration of this compound underscores its importance in modern pharmaceutical research.

For researchers and pharmaceutical scientists, understanding the chemical properties and synthetic potential of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is essential for developing innovative therapies. As the field of drug discovery evolves, compounds like this will play a crucial role in addressing unmet medical needs and advancing personalized medicine.

In summary, 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one represents a significant advancement in medicinal chemistry due to its versatile chemical properties and broad therapeutic applications. Its continued study and application are expected to contribute to the development of next-generation therapeutics that address a wide range of health challenges.

As the field of pharmaceutical science progresses, the role of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one in drug discovery and development is likely to grow. Its unique chemical characteristics and synthetic potential make it a valuable building block for the creation of novel and effective therapeutic agents. The ongoing research into this compound highlights its importance in modern drug development and its potential to impact clinical outcomes in the future.

Ultimately, the study of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one exemplifies the interdisciplinary nature of pharmaceutical research. By combining chemical synthesis, computational modeling, and biological testing, scientists are uncovering new applications and opportunities for this compound. As such, it remains a key focus in the quest for innovative and effective therapies that can improve patient outcomes and public health.

With its versatile chemical properties and broad therapeutic applications, 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is poised to play a central role in the future of pharmaceutical science. Continued research and development in this area will undoubtedly lead to new breakthroughs and advancements in drug discovery and therapeutic innovation.

As we move forward, the importance of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one in pharmaceutical research is expected to grow. Its chemical versatility and synthetic potential make it a valuable resource for the development of novel therapeutics. The ongoing exploration of this compound underscores its significance in modern drug discovery and its potential to transform the landscape of medical treatment.

In conclusion, the study of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is a testament to the dynamic and evolving nature of pharmaceutical science. Its versatile properties and broad applications highlight its importance in drug development and its potential to address a wide range of health challenges. As research in this area continues, the impact of this compound on medical science and patient care is likely to expand further.

With its unique chemical characteristics and synthetic potential, 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is expected to remain a key focus in the field of pharmaceutical research. Its continued study and application will undoubtedly contribute to the development of innovative and effective therapeutic agents that can improve patient outcomes and public health in the future.

As the field of pharmaceutical science continues to advance, the role of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is likely to grow. Its chemical versatility and broad applications make it a valuable resource for the development of novel therapeutics. The ongoing exploration of this compound underscores its importance in modern drug discovery and its potential to transform the landscape of medical treatment.

In summary, the study of 2-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-1-one is a testament to the dynamic and evolving nature of pharm The compound 2-Bromo-1-(2-chloromethyl)phenylpropan-1-one (commonly referred to as 2-Bromo-1-(2-chloromethyl)phenylpropan-1-one) is a versatile organic molecule with significant potential in pharmaceutical research and drug development. Its unique chemical structure and reactivity make it an important building block for the synthesis of various therapeutic agents. ### Key Features of the Compound 1. Chemical Structure: - The molecule contains a phenyl ring substituted with a bromo group at the 2-position and a chloromethyl group at the 1-position. - It also features a propanone (ketone) functional group, which is a key structural element in many pharmaceutical compounds. 2. Reactivity: - The bromine and chlorine atoms are electrophilic and can participate in various electrophilic substitution reactions, making the compound suitable for functional group modification. - The ketone group can undergo nucleophilic addition and condensation reactions, which are essential in the synthesis of complex molecules. 3. Synthetic Potential: - The compound is a valuable intermediate in the synthesis of drug candidates with diverse biological activities, including antimicrobial, anticancer, and neurological properties. - Its halogenated substituents (bromo and chloro) can be replaced or modified to generate new compounds with improved pharmacological profiles. ### Applications in Pharmaceutical Research 1. Antimicrobial Agents: - The halogenated aromatic ring and ketone group can confer antimicrobial activity by interfering with microbial cell membranes or metabolic pathways. - Derivatives of this compound have been explored for their broad-spectrum antimicrobial properties, making them promising candidates for antibacterial and antifungal drug development. 2. Anticancer Therapeutics: - The electrophilic halogen atoms and ketone functionality can be utilized to develop targeted anticancer agents that inhibit specific enzymes or signal transduction pathways. - Some derivatives have shown cytotoxic activity against cancer cell lines, suggesting potential applications in oncology. 3. Neurological Disorders: - The aromatic ring system and functional groups can interact with neurotransmitter receptors or ion channels, making the compound a candidate for treatments of neurological disorders such as Parkinson’s disease and Alzheimer’s disease. ### Research and Development - Computational Modeling: Advanced computational tools are being used to predict the reactivity, stability, and biological activity of the compound and its derivatives. - Synthetic Chemistry: Ongoing efforts focus on optimizing the synthetic pathways to enhance yield, selectivity, and purity of the compound. - Biological Testing: In vitro and in vivo studies are being conducted to evaluate the toxicity, efficacy, and mechanism of action of the compound and its derivatives. ### Conclusion 2-Bromo-1-(2-chloromethyl)phenylpropan-1-one is a promising molecule with a wide range of applications in pharmaceutical research. Its chemical versatility, reactivity, and potential for functional group modification make it a valuable intermediate in the development of novel therapeutic agents. Continued research into its synthetic methods, biological activity, and pharmacological properties will likely lead to the discovery of innovative drugs that address unmet medical needs. If you have specific questions about synthesis, applications, or biological activity, feel free to ask!